Cas no 75225-33-1 (2-methoxy-6-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]-4-(prop-2-en-1-yl)phenol)

• Product Name: 2-methoxy-6-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]-4-(prop-2-en-1-yl)phenol
• CAS No: 75225-33-1
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 1772735
• PubChem ID: 154407
• Update Time: 2025-04-21

2-methoxy-6-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]-4-(prop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]-4-(prop-2-en-1-yl)phenol
• 2-Methoxy-6-(2-methoxy-4-(2-propenyl)phenoxy)-4-(2-propenyl)phenol
• Phenol, 2-methoxy-6-(2-methoxy-4-(2-propenyl)phenoxy)-4-(2-propenyl)-
• 2-methoxy-6-(2-methoxy-4-prop-2-enylphenoxy)-4-prop-2-enylphenol
• DTXSID50226192
• CHEMBL3577778
• 75225-33-1
• 2-methoxy-6-(2-methoxy-4-prop-2-enyl-phenoxy)-4-prop-2-enyl-phenol
• 1-(8-propenyl)-3-(1'-(8'-propenyl)-3'-methoxyphenoxy)-4-hydroxy-5-methoxybenzene

• Inchi： 1S/C20H22O4/c1-5-7-14-9-10-16(17(11-14)22-3)24-19-13-15(8-6-2)12-18(23-4)20(19)21/h5-6,9-13,21H,1-2,7-8H2,3-4H3
• InChI Key： IHJFUBOOWFHEMB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC=C)=CC=1OC)C1=C(C(=CC(CC=C)=C1)OC)O

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers